Fenticlor
Cat. No. B1222476
CAS RN:
97-24-5
M. Wt: 287.2 g/mol
InChI Key: ANUSOIHIIPAHJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Fenticlor, also spelled as fentichlor, is an antibacterial and antifungal agent for topical use . It is an antimicrobial agent and is also used in veterinary medicine .
Synthesis Analysis
Fenticlor is prepared by the AlCl3-catalyzed reaction of 4-chlorophenol with sulfur dichloride . It can also be prepared by chlorination of bis[2-hydroxyphenyl]sulfide .Molecular Structure Analysis
The molecular formula of Fenticlor is C12H8Cl2O2S . It contains total 26 bond(s); 18 non-H bond(s), 12 multiple bond(s), 2 rotatable bond(s), 12 aromatic bond(s), 2 six-membered ring(s), 2 aromatic hydroxyl(s), and 1 sulfide(s) .Chemical Reactions Analysis
The manipulation of oxidation states in organic molecules is pivotal to the conversion of functional groups and the synthesis of new structural motifs . Synthetic transformations are often centered on the alteration of oxidation states, but these redox processes frequently pass through intermediates with short life-times, making their study challenging .Physical And Chemical Properties Analysis
Fenticlor has a molar mass of 287.15 g·mol−1 and a melting point of 174 °C (345 °F) . It has a density of 1.6±0.1 g/cm3, boiling point of 416.7±45.0 °C at 760 mmHg, and vapour pressure of 0.0±1.0 mmHg at 25°C .Scientific Research Applications
Antibacterial Agent
Specific Scientific Field
Application Summary
Fenticlor is used as an antibacterial agent against Staphylococcus aureus and Escherichia coli . It is adsorbed in fairly large amounts by these bacteria and, depending on the quantity adsorbed, it can be either bacteriostatic (inhibits bacterial growth) or bactericidal (kills bacteria) .
Methods of Application
The drug is taken up by the bacterial cell wall and cell membrane, with the cell membrane probably being the main site of adsorption and action . The pattern of uptake, measured under various conditions, indicates that uptake involves reversible adsorption of the neutral molecule onto the cell .
Results or Outcomes
Although both whole cells and cell walls of E. coli have a higher affinity for Fenticlor than those of Staph. aureus, E. coli is less susceptible to its antibacterial action . This may be due to the lipid-rich nature of the cell walls of E. coli, which act as an adsorbing barrier preventing the access of the drug to its site of action .
Antifungal Agent
Specific Scientific Field
Application Summary
Fenticlor is also used as an antifungal agent for topical use . It is an antimicrobial agent and is used in veterinary medicine .
Methods of Application
Fenticlor is prepared by the AlCl3-catalyzed reaction of 4-chlorophenol with sulfur dichloride . It can also be prepared by chlorination of bis [2-hydroxyphenyl]sulfide .
Results or Outcomes
The LD50 (rats, oral) of fenticlor is 3250 mg/kg . It may cause photosensitivity .
Safety And Hazards
properties
IUPAC Name |
4-chloro-2-(5-chloro-2-hydroxyphenyl)sulfanylphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8Cl2O2S/c13-7-1-3-9(15)11(5-7)17-12-6-8(14)2-4-10(12)16/h1-6,15-16H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANUSOIHIIPAHJV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)SC2=C(C=CC(=C2)Cl)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
[ClC6H3(OH)]2S, C12H8Cl2O2S |
Source
|
| Record name | 2,2'-THIOBIS(4-CHLOROPHENOL) | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21104 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4026137 |
Source
|
| Record name | Fenticlor | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4026137 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
2,2'-thiobis(4-chlorophenol) appears as white to cream-colored solid or pale yellow powder. White crystalline solid melting from 175.8-186.8 °C. Odorless and insoluble in water., White to cream-colored solid or pale yellow powder; [CAMEO] |
Source
|
| Record name | 2,2'-THIOBIS(4-CHLOROPHENOL) | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21104 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Fentichlor | |
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Solubility |
less than 1 mg/mL at 72 °F (NTP, 1992) |
Source
|
| Record name | 2,2'-THIOBIS(4-CHLOROPHENOL) | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21104 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Product Name |
Fenticlor | |
CAS RN |
97-24-5 |
Source
|
| Record name | 2,2'-THIOBIS(4-CHLOROPHENOL) | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21104 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Fenticlor | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=97-24-5 | |
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| Record name | Fenticlor [USAN:INN:BAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000097245 | |
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| Record name | Fenticlor | |
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| Record name | Fenticlor | |
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| Record name | Fenticlor | |
| Source | EPA DSSTox | |
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| Record name | Fenticlor | |
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| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.336 | |
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| Record name | FENTICLOR | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/D61659OVD0 | |
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Melting Point |
348.4 to 368.2 °F (NTP, 1992) |
Source
|
| Record name | 2,2'-THIOBIS(4-CHLOROPHENOL) | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21104 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
343
Citations
… She had been applying fenticlor cream to the area for the preceding two weeks. At the same … fenticlor cream to this area also. Two days later the area of her face to which fenticlor cream …
Number of citations: 81
jamanetwork.com
SIR,-We would like to report an interesting case of autoimmune haemolytic anaemia with an antibody showing rhesus specificity in a patient with relapsing ulcerative colitis. The …
Number of citations: 5
www.ncbi.nlm.nih.gov
… down to fenticlor on exposure to ultraviolet light. Two cases of allergy to fenticlor are described because of their differing clinical responses. There is evidence that fenticlor can combine …
Number of citations: 34
jamanetwork.com
… bithionol, fenticlor and cilnidipine… fenticlor induced an apparent single peak signal with a g-value of 2.0048, while cilnidipine produced a small, fragmented signal. Bithionol and fenticlor …
Number of citations: 6
www.jstage.jst.go.jp
… and indeed the I : I metal complexes of fenticlor are more stable than those of bithionol. The … than those for fenticlor. Values of log 1’1 for complexes of bithionol and fenticlor with the …
Number of citations: 6
www.sciencedirect.com
The present authors have been investigating methods of determining these compounds and their use as analytical reagents for metals. Procedures for the determination of iron (II1) with …
Number of citations: 5
www.sciencedirect.com
… also showed positive reactions to fenticlor, octocrylene and … -10, octocrylene and fenticlor are completely different. These … simultaneous allergic reactions to fenticlor, octocrylene and …
Number of citations: 57
www.ingentaconnect.com
… Hexachlorophene and fenticlor are known antiseptics which are chemically classified as bis-… Fenticlor is known to affect metabolic activities of E. coli and S. aureus, and also used as a …
Number of citations: 31
link.springer.com
… WJ Cunliffe suggests fenticlor as a suitable topical antimicrob..al agent in treatment. Fenticlor … Except for the absence of two chlorine molecules, fenticlor is identical with bithionol,3 …
Number of citations: 14
www.ncbi.nlm.nih.gov
… WJ Cunliffe suggests fenticlor as a suitable topical antimicrob..al agent in treatment. Fenticlor … Except for the absence of two chlorine molecules, fenticlor is identical with bithionol,3 …
Number of citations: 8
www.ncbi.nlm.nih.gov
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